1-Oxaspiro[3.5]nonan-7-amine

• IUPAC Name: 1-oxaspiro[3.5]nonan-7-amine
• InChI: InChI=1S/C8H15NO/c9-7-1-3-8(4-2-7)5-6-10-8/h7H,1-6,9H2
• InChI Key: JPPOHCIGCIBQAB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1N)CCO2
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• CAS RN: 2323033-45-8

Description

1-Oxaspiro[3.5]nonan-7-amine is a small organic molecule with the chemical formula C₇H₁₃NO. It has a molecular weight of 141.21.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO/c9-7-1-3-8(4-2-7)5-6-10-8/h7H,1-6,9H2. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 228.5±33.0 °C and a predicted density of 1.04±0.1 g/cm3. The pKa is predicted to be 10.47±0.20.

Scientific Research Applications

Synthetic Approaches to Spiroaminals

Research on compounds like 1-Oxaspiro[3.5]nonan-7-amine highlights their significance in the synthesis of spiroaminals, which are cores in natural or synthetic products with biological activities. These compounds are challenging targets due to their unique skeletons and potential applications, prompting the development of various synthetic strategies (Sinibaldi & Canet, 2008).

Electrophilic Amination of C-H-Acidic Compounds

The electrophilic amination of C-H-acidic compounds using derivatives of this compound demonstrates its utility in introducing amino groups into acidic positions, leading to diverse stabilization reactions and the formation of novel compounds with potential biological activities (Andreae et al., 1992).

Antiviral Potential

A series of derivatives structurally related to this compound have been synthesized and evaluated for their antiviral activities. Notably, certain compounds within this series have shown efficacy against human coronaviruses, indicating the potential of these spirocyclic compounds in antiviral drug development (Apaydın et al., 2019).

Antimicrobial and Antitumor Activities

Compounds featuring the this compound scaffold have been explored for their antimicrobial properties, with some showing activity against specific pathogens. Additionally, novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives, related to this compound, have been synthesized and found to possess moderate to potent anticancer activity against various human cancer cell lines, highlighting the therapeutic potential of these spirocyclic compounds (Yang et al., 2019).

Spirocyclic Urea Inhibitors

The spirocyclic 1-oxa-9-azaspiro[5.5]undecan-4-amine scaffold, a variant of the this compound structure, has been utilized in the design of soluble epoxide hydrolase (sEH) inhibitors. These inhibitors have shown promising pharmacokinetic properties and potential therapeutic applications in areas such as cardiovascular disease and inflammation (Lukin et al., 2018).

Safety and Hazards

The compound is classified under GHS07 and GHS05 hazard pictograms. The hazard statements include H302 (Harmful if swallowed), H318 (Causes serious eye damage), H335 (May cause respiratory irritation), and H315 (Causes skin irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280).